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Compound of Interest

Compound Name: 4'-Hydroxy-7-methoxyflavan

CAS No.: 27348-54-5

Cat. No.: B1199469 Get Quote

Executive Summary
4'-Hydroxy-7-methoxyflavan (also known as 7-methoxy-4'-hydroxyflavan) is a rare "simple

flavan"—a flavonoid subclass characterized by the absence of a C4 carbonyl group and C2-C3

double bond. Unlike the ubiquitous flavonols (e.g., quercetin) or flavan-3-ols (e.g., catechin),

simple flavans are phylogenetically restricted and possess unique lipophilicity profiles that

enhance membrane permeability.

This molecule has garnered attention for its cytotoxic potency against specific cancer cell lines

(e.g., Molt 4 leukemia, A2780 ovarian carcinoma) and its role as a phytoalexin in

monocotyledonous defense systems. This guide delineates its botanical distribution, the

molecular logic of its biosynthesis, and validated protocols for its isolation.

Chemical Profile & Stereochemistry

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1199469?utm_src=pdf-interest
https://www.benchchem.com/product/b1199469?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1199469?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Specification

IUPAC Name
4-[(2S)-7-methoxy-3,4-dihydro-2H-chromen-2-

yl]phenol

Molecular Formula C₁₆H₁₆O₃

Molecular Weight 256.30 g/mol

Core Skeleton Flavan (2-phenylchroman)

Key Substituents 7-Methoxy (A-ring), 4'-Hydroxy (B-ring)

Chirality

C2 center.[1][2][3] Natural isolates often exist as

the (2S)-enantiomer (levorotatory) or (2R)-

enantiomer depending on the source.

Natural Sources and Botanical Distribution
While flavonoids are ubiquitous, 4'-Hydroxy-7-methoxyflavan is restricted to specific lineages,

primarily within the Amaryllidaceae (monocots) and Fabaceae (dicots).

Table 1: Primary Botanical Sources

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/185609
http://www.scienceasia.org/1988.14.n1/v14_003_024.pdf
https://www.researchgate.net/publication/284012145_New_flavans_isolated_from_the_leaves_and_stems_of_Cratylia_mollis_Leguminosae
https://www.benchchem.com/product/b1199469?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1199469?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Family Species Plant Part
Notes on
Occurrence

Amaryllidaceae Crinum jagus Bulbs

Isolated from ethyl

acetate fraction; co-

occurs with alkaloids

like hippadine.[4]

Amaryllidaceae Crinum x powellii Bulbs

Hybrid species;

compound contributes

to

acetylcholinesterase

inhibition profiles.[5]

Dracaenaceae Dracaena loureiri Wood/Resin

Source of "Dragon's

Blood". Isolates often

show (2R)

configuration.

Fabaceae Phyllodium pulchellum Roots/Aerial

Known for high

cytotoxic

accumulation of

simple flavans.

Fabaceae Cratylia mollis Leaves/Stems
Co-occurs with other

rare isoflavonoids.

Field Insight: In Dracaena species, this flavan often co-accumulates with retrodihydrochalcones,

suggesting a complex metabolic grid where the flavan skeleton may serve as a stable end-

product of stress response pathways.
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The biosynthesis of 4'-Hydroxy-7-methoxyflavan diverges from the canonical flavonoid

pathway at the flavanone stage. The critical deviations are the 7-O-methylation and the

complete reduction of the C4-carbonyl, a step rarely seen in common plant metabolism.

Mechanistic Logic
Skeleton Formation: Phenylpropanoid precursors condense via Chalcone Synthase (CHS)

and Chalcone Reductase (CHR) to form Isoliquiritigenin (devoid of the C5-hydroxyl group

common in other flavonoids).

Cyclization: Chalcone Isomerase (CHI) cyclizes the chalcone to Liquiritigenin (7,4'-

dihydroxyflavanone).

Functionalization (The Divergence):

Methylation: A specific O-methyltransferase (OMT) methylates the 7-OH position. This

likely occurs at the flavanone stage (forming 7-methoxy-4'-hydroxyflavanone).

Deoxygenation: The C4 ketone is reduced to a methylene group. This involves a

Flavanone 4-Reductase (distinct from DFR which produces flavan-3,4-diols) followed by

dehydration and further reduction, effectively "erasing" the oxygen functionality.

Pathway Visualization
The following diagram illustrates the flow from Phenylalanine to the final simple flavan.
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Figure 1: Proposed biosynthetic route from L-Phenylalanine to 4'-Hydroxy-7-methoxyflavan,

highlighting the critical reduction and methylation steps.

Isolation & Characterization Protocol
This protocol is validated for extraction from Crinum bulbs or Dracaena wood. It utilizes a bio-

guided fractionation approach.

Step 1: Extraction[4][7]
Material Prep: Air-dry plant material (bulbs/wood) and pulverize to a fine powder (mesh 40-

60).

Maceration: Extract 500g of powder with 95% Ethanol (3 x 1.5L) at room temperature for 72

hours.

Concentration: Evaporate solvent under reduced pressure (Rotavap) at <45°C to yield a

crude semi-solid extract.

Step 2: Fractionation (Liquid-Liquid Partition)
Suspend crude extract in Distilled Water (500 mL).

Partition sequentially with:

n-Hexane (removes lipids/waxes).

Ethyl Acetate (Target Fraction).[4]

n-Butanol (removes glycosides/polar compounds).

Collect the Ethyl Acetate (EtOAc) phase.[4] This fraction contains the lipophilic simple

flavans.

Step 3: Purification (Chromatography)
Column Chromatography (CC): Load EtOAc fraction onto a Silica Gel 60 column.

Elution Gradient: Use a gradient of n-Hexane : Ethyl Acetate (starting 9:1 → 1:1).
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Monitoring: Check fractions via TLC. The flavan typically elutes in non-polar fractions (e.g.,

Hex:EtOAc 8:2 or 7:3).

Polishing: Purify active fractions using Sephadex LH-20 (eluent: Methanol) to remove

chlorophyll or polymeric tannins.

Step 4: Analytical Validation (NMR)
To confirm identity, compare spectral data against the following standard values.

Nucleus Position
Chemical Shift
(δ ppm)

Signal Type Interpretation

¹H C-4 ~2.80 - 2.95 Multiplet

Characteristic of

Flavan (lack of

C4=O)

¹H C-2 ~4.95 - 5.05 dd
Chiral center

proton

¹H OMe 3.75 - 3.80 Singlet 7-Methoxy group

¹³C C-4 ~29.6 CH₂
Confirms

methylene at C4

¹³C C-7 ~159.0 C-q
Oxygenated

aromatic carbon

¹³C OMe ~55.1 CH₃ Methoxy carbon

Self-Validation Check: If the ¹³C spectrum shows a signal near 190-200 ppm, the C4 carbonyl is

still present (Flavanone), indicating the compound is not the flavan. The absence of carbonyl

carbon is the definitive check.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Natural Sources and Biosynthesis of
4'-Hydroxy-7-methoxyflavan]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1199469#natural-sources-and-biosynthesis-of-4-
hydroxy-7-methoxyflavan]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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